Cas no 2034454-55-0 (2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide)
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide Chemical and Physical Properties
Names and Identifiers
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- 2-pyrazol-1-yl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)propanamide
- 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide
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- Inchi: 1S/C14H19N5O/c1-11(18-8-4-6-16-18)14(20)15-9-12-10-17-19-7-3-2-5-13(12)19/h4,6,8,10-11H,2-3,5,7,9H2,1H3,(H,15,20)
- InChI Key: VOLHEWMYRZULSK-UHFFFAOYSA-N
- SMILES: C(NCC1=C2N(N=C1)CCCC2)(=O)C(N1C=CC=N1)C
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6513-5793-2μmol |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6513-5793-5μmol |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6513-5793-1mg |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6513-5793-2mg |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6513-5793-3mg |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6513-5793-4mg |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6513-5793-5mg |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide |
2034454-55-0 | 5mg |
$69.0 | 2023-09-08 |
2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide
Research Brief on 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide (CAS: 2034454-55-0)
The compound 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide (CAS: 2034454-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the unique structural features of 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide, which combines a pyrazole moiety with a pyrazolo[1,5-a]pyridine scaffold. This hybrid structure has been shown to exhibit promising interactions with various biological targets, particularly in the context of kinase inhibition. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound, revealing its high affinity for specific protein kinases involved in inflammatory and oncogenic pathways.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.
Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, along with acceptable metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its selectivity and reduce potential toxicity, as highlighted in a 2024 preprint from BioRxiv.
The therapeutic potential of 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide extends beyond oncology. Preliminary data from collaborative research projects indicate its applicability in autoimmune diseases and neurodegenerative disorders, where dysregulated kinase activity plays a critical role. These findings underscore the versatility of this compound and its derivatives in addressing unmet medical needs.
In conclusion, 2-(1H-pyrazol-1-yl)-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)propanamide (CAS: 2034454-55-0) represents a promising scaffold for drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. Future studies should prioritize the optimization of its pharmacological properties and the exploration of combination therapies to maximize clinical benefits.
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